Cas no 2229484-41-5 (3-hydroxy-3-2-(methylsulfanyl)phenylpropanoic acid)

• Product Name: 3-hydroxy-3-2-(methylsulfanyl)phenylpropanoic acid
• CAS No: 2229484-41-5
• MF: C₁₀H₁₂O₃S
• MW: 212.265481948853
• CID: 5979353
• PubChem ID: 165698175
• Update Time: 2025-10-28

3-hydroxy-3-2-(methylsulfanyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-hydroxy-3-2-(methylsulfanyl)phenylpropanoic acid
• 2229484-41-5
• 3-hydroxy-3-[2-(methylsulfanyl)phenyl]propanoic acid
• EN300-1752063

• Inchi： 1S/C10H12O3S/c1-14-9-5-3-2-4-7(9)8(11)6-10(12)13/h2-5,8,11H,6H2,1H3,(H,12,13)
• InChI Key： UCDXCVMTEDTHSO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(CC(=O)O)O

Computed Properties

• Exact Mass: 212.05071541g/mol
• Monoisotopic Mass: 212.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 82.8Ų

Additional information on 3-hydroxy-3-2-(methylsulfanyl)phenylpropanoic acid

Comprehensive Overview of 3-hydroxy-3-[2-(methylsulfanyl)phenyl]propanoic acid (CAS No. 2229484-41-5)

3-hydroxy-3-[2-(methylsulfanyl)phenyl]propanoic acid (CAS No. 2229484-41-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. The compound features a hydroxy group and a methylsulfanyl moiety attached to a phenyl ring, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in targeting metabolic pathways and enzyme inhibition.

In recent years, the demand for sulfur-containing compounds like 3-hydroxy-3-[2-(methylsulfanyl)phenyl]propanoic acid has surged, driven by their role in developing new therapeutic agents. The compound's CAS No. 2229484-41-5 is frequently searched in academic databases and chemical marketplaces, reflecting its growing relevance. Its structural similarity to naturally occurring metabolites also positions it as a candidate for studying biosynthetic pathways and drug metabolism.

One of the most discussed topics in modern chemistry is the green synthesis of such compounds. 3-hydroxy-3-[2-(methylsulfanyl)phenyl]propanoic acid can be synthesized using environmentally friendly methods, aligning with the global push for sustainable chemistry. Researchers are exploring catalytic processes and biocatalysts to reduce waste and energy consumption during production. This aligns with the broader industry trend toward green chemistry, a hot topic in both academic and industrial circles.

The compound's potential in personalized medicine is another area of interest. With the rise of precision healthcare, molecules like 3-hydroxy-3-[2-(methylsulfanyl)phenyl]propanoic acid are being investigated for their ability to interact with specific biological targets. Its hydroxy and thioether functional groups make it a promising scaffold for designing small-molecule inhibitors, which are crucial in treating diseases like cancer and inflammatory disorders.

From a commercial perspective, CAS No. 2229484-41-5 is often listed in catalogs of fine chemicals and pharmaceutical intermediates. Suppliers highlight its high purity and stability, which are critical for laboratory and industrial applications. The compound's methylsulfanyl group also contributes to its stability under various conditions, making it a reliable choice for long-term storage and transport.

In summary, 3-hydroxy-3-[2-(methylsulfanyl)phenyl]propanoic acid (CAS No. 2229484-41-5) is a compound of significant scientific and commercial value. Its unique structure, potential applications in drug development, and alignment with sustainable chemistry trends make it a subject of ongoing research. As the chemical industry continues to evolve, this compound is likely to play a pivotal role in advancing both therapeutic innovations and environmentally responsible synthesis.